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Compound of Interest

Compound Name: 1-(Thiophen-3-yl)ethanol

L  Get Quote

Cat. No.: B172730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 1-(Thiophen-3-yl)ethanol (CAS No. 14861-60-0). The information is
compiled from safety data sheets and chemical supplier specifications to ensure safe handling,
storage, and use in a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-(Thiophen-3-yl)ethanol is
presented below.

Property Value

CAS Number 14861-60-0
Molecular Formula CeHsOS
Molecular Weight 128.19 g/mol
Appearance Data not available
Purity >95%

Stability Profile
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1-(Thiophen-3-yl)ethanol is a stable compound under recommended storage and handling
conditions.[1] However, it is important to be aware of specific factors that can affect its stability.

Parameter Description

Stable under recommended temperatures and

Chemical Stability 1
pressures.

Dust generation and exposure to sources of

Conditions to Avoid —
ignition.[1]

Incompatible Materials Strong oxidizing agents.[1]

Under fire conditions, may decompose to

Hazardous Decomposition Products _ _
produce carbon oxides and sulfur oxides.[1]

Recommended Storage Conditions

Proper storage is crucial to maintain the integrity and purity of 1-(Thiophen-3-yl)ethanol.

Condition Recommendation

Store in a tightly-closed container.[1] Keep in a

General Storage )
cool, dry, and well-ventilated area.[1]

For long-term storage, it is recommended to

Long-Term Storage )
keep the compound in a cool, dry place.[1][2]

Ignition Sources Keep away from sources of ignition.[1]

Experimental Protocols

While specific, peer-reviewed experimental studies on the degradation kinetics of 1-(Thiophen-
3-yl)ethanol are not readily available in the public domain, a general protocol for assessing the
stability of a chemical compound of this nature is provided below. This protocol can be adapted
to evaluate the stability of 1-(Thiophen-3-yl)ethanol under various stress conditions.

General Protocol for Chemical Stability Assessment
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1. Objective: To evaluate the stability of 1-(Thiophen-3-yl)ethanol under conditions of elevated
temperature, light exposure, and humidity.

2. Materials:

e 1-(Thiophen-3-yl)ethanol (of known purity)

 HPLC-grade solvents (e.g., acetonitrile, water)

» Calibrated stability chambers (for controlled temperature and humidity)

» Photostability chamber with a light source conforming to ICH Q1B guidelines
o Calibrated analytical balance

e Volumetric flasks and pipettes

o HPLC system with a suitable detector (e.g., UV) and column

3. Experimental Workflow:

Below is a generalized workflow for conducting a stability study.
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Sample Preparation

(Prepare stock solution of 1-(Thiophen-3-yl)ethanol in a suitable sulven)

.

(Ahqunl into appropriate vials for each stress condiuon)

:

(Ana]yze initial time point (T=0) for baseline purlty)

Stress Cor,’dilions

A\ A\

Glace samples in stability chambers at elevated temperatures (e.g., 40°C, 60°C) (Expose samples to a controlled light source in a photostability chamhe) Place samples in stability chambers with controlled humidity (e.g., 75% RH))

Ana P/sis

H(Pull samples at predetermined time points (e.g., 1, 2, 4 weeks)

.

(Ana\yze samples by a validated stability-indicating HPLC method

:

(Quanmy the amount of 1-(Thiophen-3-yl)ethanol remaining and identify any degradation prcduc(9

Conc.;lsion

(Delermine the degradation kinetics and calculate shelf-life under different cond\lions)

Click to download full resolution via product page

Caption: Workflow for a chemical stability study.
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4. Methodology:

o Sample Preparation: Prepare a stock solution of 1-(Thiophen-3-yl)ethanol of a known
concentration in a suitable solvent. Aliquot the solution into vials for each stress condition
and a control set stored at recommended conditions.

« Initial Analysis (T=0): Analyze an initial sample to determine the baseline purity and
concentration.

e Stress Conditions:

o Thermal Stability: Place samples in stability chambers at various elevated temperatures
(e.g., 40°C, 60°C, 80°C).

o Photostability: Expose samples to a light source as per ICH Q1B guidelines. A dark control
should be included.

o Humidity: Place samples in stability chambers with controlled relative humidity (e.g., 75%
RH) at a specific temperature.

» Time Points: Pull samples from each condition at predetermined time intervals (e.g., 1, 2, 4,
8, and 12 weeks).

» Analytical Method: Develop and validate a stability-indicating analytical method, typically
HPLC, that can separate the parent compound from any potential degradation products.

o Data Analysis: Quantify the amount of 1-(Thiophen-3-yl)ethanol remaining at each time
point. If degradation is observed, identify and quantify the degradation products if possible.

» Kinetics: Plot the concentration of 1-(Thiophen-3-yl)ethanol versus time for each condition
to determine the degradation kinetics.

Signaling Pathways and Logical Relationships

Based on a comprehensive review of publicly available scientific literature, there is no specific
information regarding signaling pathways or complex biological/chemical workflows directly
involving 1-(Thiophen-3-yl)ethanol that would necessitate a diagrammatic representation at
this time. Research in this area is ongoing, and future studies may elucidate such relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Stability and Storage of 1-(Thiophen-
3-yl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172730#stability-and-storage-conditions-for-1-
thiophen-3-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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